Cas no 2680807-07-0 (3-Chloro-4-acetamidopyridine-2-carboxylic acid)

• Product Name: 3-Chloro-4-acetamidopyridine-2-carboxylic acid
• CAS No: 2680807-07-0
• MF: C₈H₇ClN₂O₃
• MW: 214.60578083992
• CID: 5649476
• PubChem ID: 165936364
• Update Time: 2025-07-19

3-Chloro-4-acetamidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-acetamidopyridine-2-carboxylic acid
• 2680807-07-0
• EN300-28273450
• 3-Chloro-4-acetamidopyridine-2-carboxylic acid

• Inchi： 1S/C8H7ClN2O3/c1-4(12)11-5-2-3-10-7(6(5)9)8(13)14/h2-3H,1H3,(H,13,14)(H,10,11,12)
• InChI Key： VUFROJUSIVPOIU-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NC=CC=1NC(C)=O

Computed Properties

• Exact Mass: 214.0145198g/mol
• Monoisotopic Mass: 214.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-Chloro-4-acetamidopyridine-2-carboxylic acid

Comprehensive Overview of 3-Chloro-4-acetamidopyridine-2-carboxylic acid (CAS No. 2680807-07-0)

3-Chloro-4-acetamidopyridine-2-carboxylic acid (CAS No. 2680807-07-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug development and material science. The compound's pyridine backbone, combined with acetamido and carboxylic acid functional groups, makes it a versatile intermediate in organic synthesis.

One of the most frequently searched questions about 3-Chloro-4-acetamidopyridine-2-carboxylic acid revolves around its synthesis and purification methods. Recent advancements in green chemistry have led to more efficient and environmentally friendly protocols for producing this compound. For instance, catalytic methods using transition metals or biocatalysts have shown promise in reducing waste and improving yields. Additionally, the compound's solubility and stability under various conditions are critical parameters for researchers, as these properties influence its applicability in different formulations.

The growing demand for heterocyclic compounds in the pharmaceutical industry has further highlighted the importance of 3-Chloro-4-acetamidopyridine-2-carboxylic acid. Its structural features make it a valuable building block for designing kinase inhibitors and antimicrobial agents. Recent studies have explored its potential in targeting specific enzymes or pathways, aligning with the trend toward personalized medicine. Moreover, the compound's compatibility with click chemistry and other modern synthetic techniques has expanded its utility in drug discovery programs.

Another area of interest is the analytical characterization of 3-Chloro-4-acetamidopyridine-2-carboxylic acid. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure purity and identify impurities. These methods are essential for meeting regulatory standards, particularly in the context of Good Manufacturing Practices (GMP). Researchers often search for optimized analytical protocols to streamline quality control processes, reflecting the compound's relevance in high-stakes industries.

In conclusion, 3-Chloro-4-acetamidopyridine-2-carboxylic acid (CAS No. 2680807-07-0) is a compound of significant scientific and industrial value. Its multifaceted applications, coupled with ongoing research into its properties and synthesis, ensure its continued prominence in the chemical and pharmaceutical sectors. As innovation drives the demand for novel intermediates, this compound remains a key player in the development of next-generation therapeutics and materials.